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Compound of Interest

Compound Name: (R)-(-)-4-Methyl-2-pentanol

cat. No.: B091877

An In-depth Technical Guide to the Physical Properties of (R)-(-)-4-Methyl-2-pentanol

This guide provides a comprehensive overview of the core physical properties of (R)-(-)-4-
Methyl-2-pentanol, tailored for researchers, scientists, and professionals in drug development.
The information is presented with clarity and detail, including experimental methodologies and
structured data for ease of reference.

Chemical Identity and Structure

(R)-(-)-4-Methyl-2-pentanol is a chiral organic compound, a secondary alcohol that is a
member of the branched-chain saturated alcohol structural group. It is also known by other
names such as (R)-(-)-Methyl Isobutyl Carbinol ((R)-(-)-MIBC).

IUPAC Name: (R)-4-Methylpentan-2-ol
o CAS Number: 16404-54-9

» Molecular Formula: CeéH140

e Molecular Weight: 102.17 g/mol

e SMILES: CC(C)C--INVALID-LINK--O

e InChl Key: WWYWICLMDOOCFB-SSDOTTSWSA-N

Summary of Physical Properties
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The quantitative physical properties of (R)-(-)-4-Methyl-2-pentanol and its racemic mixture are
summarized in the table below. Data for the racemate (4-Methyl-2-pentanol) is included for
comparison as it is more widely reported.

Property Value Conditions Reference(s)
Appearance Clear, colorless liquid Standard
. . -90 °C (-130 °F; 183
Melting Point K Standard
- ) 131.6 - 132 °C (268.9
Boiling Point 1013 hPa
- 269.6 °F)
Density 0.802 - 0.808 g/cm3 20-25 °C
Refractive Index (n_D) 1.410-1.413 20 °C
Solubility in Water 15-16.4 g/L 20 °C
Soluble in ethanol,
o diethyl ether; miscible
Solubility in Solvents _ _ Standard
with most organic
solvents
Vapor Pressure 3.7 mmHg 20 °C
Optical Rotation [a] -21.0+£0.3° neat, 20 °C

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for measuring the key physical
properties of a liquid compound like (R)-(-)-4-Methyl-2-pentanol.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure. Its determination is a crucial measure of purity.

A. Micro-Boiling Point (Capillary Method)
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This method is suitable when only a small amount of the sample is available.

Preparation: A small amount (a few milliliters) of the liquid is placed in a test tube. A capillary
tube, sealed at one end, is placed open-end-down into the liquid.

o Apparatus Setup: The test tube is attached to a thermometer and heated in a controlled
manner, typically using a paraffin oil bath or a heating block to ensure uniform heat
distribution.

o Measurement: The bath is heated slowly. As the temperature rises, air trapped in the
capillary tube expands and escapes as bubbles. When the boiling point is reached, a rapid
and continuous stream of bubbles emerges from the capillary tip.

e Recording: The heat source is then removed. The temperature at which the bubbling stops
and the liquid is drawn into the capillary tube is recorded as the boiling point.
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 To cite this document: BenchChem. [(R)-(-)-4-Methyl-2-pentanol physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091877#r-4-methyl-2-pentanol-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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